Cas no 36210-76-1 (2-Cyclohexyl-5-methyl-2,4-dihydro-pyrazol-3-one)

• Product name: 2-Cyclohexyl-5-methyl-2,4-dihydro-pyrazol-3-one
• CAS No: 36210-76-1
• MF: C₁₀H₁₆N₂O
• MW: 180.24684
• CID: 1478228
• PubChem ID: 10192605

2-Cyclohexyl-5-methyl-2,4-dihydro-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2-cyclohexyl-2,4-dihydro-5-methyl-
• 2-cyclohexyl-5-methyl-2,4-dihydro-pyrazol-3-one
• 1-Cyclohexyl-3-methyl-2-pyrazolin-5-one
• 1-Cyclohexyl-3-methylpyrazol-5-one
• 1-cyclohexyl-3-methyl-1H-pyrazol-5(4H)-one
• Z802543060
• 36210-76-1
• CLCIJTSYLYHCAX-UHFFFAOYSA-N
• BS-28318
• DB-313905
• CHEMBL220663
• E74396
• 2-cyclohexyl-5-methyl-4H-pyrazol-3-one
• SCHEMBL853994
• 1-cyclohexyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one
• AKOS010523873
• 2-Cyclohexyl-5-methyl-2,4-dihydro-3H-pyrazol-3-one
• 2-Cyclohexyl-5-methyl-2,4-dihydropyrazol-3-one
• 2-Cyclohexyl-5-methyl-2,4-dihydro-pyrazol-3-one

• Inchi： InChI=1S/C10H16N2O/c1-8-7-10(13)12(11-8)9-5-3-2-4-6-9/h9H,2-7H2,1H3
• InChI Key： CLCIJTSYLYHCAX-UHFFFAOYSA-N
• SMILES： CC1=NN(C2CCCCC2)C(=O)C1

Computed Properties

• Exact Mass: 180.12638
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 152-153 ºC (ethanol )
• Boiling Point: 268.5±23.0 ºC (760 Torr),
• Flash Point: 116.2±22.6 ºC,
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones

Additional information on 2-Cyclohexyl-5-methyl-2,4-dihydro-pyrazol-3-one

Professional Introduction to 2-Cyclohexyl-5-methyl-2,4-dihydro-pyrazol-3-one (CAS No. 36210-76-1)

2-Cyclohexyl-5-methyl-2,4-dihydro-pyrazol-3-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number CAS No. 36210-76-1, belongs to the pyrazolone class of molecules, which are known for their broad spectrum of pharmacological effects. The presence of both cyclohexyl and methyl substituents in its structure contributes to its distinct chemical profile, making it a subject of interest for further research and development.

The chemical structure of 2-Cyclohexyl-5-methyl-2,4-dihydro-pyrazol-3-one consists of a pyrazole ring system with hydroxyl and carbonyl functional groups, which are typical features of pyrazolone derivatives. The cyclohexyl group at the 2-position and the methyl group at the 5-position enhance the compound's steric hindrance and electronic properties, respectively. These structural features are crucial in determining its interaction with biological targets and its overall pharmacological activity.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrazolone derivatives due to their ability to modulate various biological pathways. Studies have indicated that compounds within this class can exhibit anti-inflammatory, analgesic, and antioxidant properties. The specific arrangement of functional groups in 2-Cyclohexyl-5-methyl-2,4-dihydro-pyrazol-3-one suggests that it may possess similar activities, although further research is needed to fully elucidate its mechanism of action.

One of the most compelling aspects of 2-Cyclohexyl-5-methyl-2,4-dihydro-pyrazol-3-one is its potential as a lead compound for drug discovery. The unique structural motifs present in this molecule provide a foundation for medicinal chemists to design and synthesize novel derivatives with enhanced efficacy and reduced side effects. Recent advances in computational chemistry have enabled researchers to predict the binding affinity of this compound to various biological targets, which has accelerated the process of identifying promising candidates for further investigation.

The synthesis of 2-Cyclohexyl-5-methyl-2,4-dihydro-pyrazol-3-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyclohexyl group at the 2-position and the methyl group at the 5-position necessitates precise control over reaction conditions to avoid unwanted byproducts. Techniques such as nucleophilic substitution and condensation reactions are commonly employed in its synthesis, highlighting the importance of skilled chemical manipulation in producing this compound.

Evaluation of the pharmacological properties of 2-Cyclohexyl-5-methyl-2,4-dihydro-pyrazol-3-one has revealed several intriguing findings. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammation and pain pathways. For instance, it has shown promise in reducing inflammation-induced pain in animal models, suggesting potential therapeutic applications in conditions such as arthritis and neuropathic pain. Additionally, its antioxidant properties have been observed in vitro, indicating that it may help protect against oxidative stress-related diseases.

The potential therapeutic applications of 2-Cyclohexyl-5-methyl-2,4-dihydro-pyrazol-3-one extend beyond anti-inflammatory and analgesic effects. Emerging research suggests that it may also exhibit neuroprotective properties, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These findings are particularly exciting given the increasing prevalence of such conditions worldwide and the limited availability of effective treatments.

In conclusion, 2-Cyclohexyl-5-methyl-2,4-dihydro-pyrazol-3-one (CAS No. 36210-76-1) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, so too does the likelihood that it will play a crucial role in addressing some of today's most pressing medical challenges.